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Compound of Interest

Compound Name: 6-Cyanobenzothiazole

Cat. No.: B1366490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Cyanobenzothiazole, systematically known as 1,3-benzothiazole-6-carbonitrile, is a

heterocyclic aromatic compound of significant interest in medicinal chemistry and materials

science. Its rigid benzothiazole core, combined with the reactive nitrile group, makes it a

versatile building block for the synthesis of a wide range of functional molecules. This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and synthetic methodologies of 6-cyanobenzothiazole, tailored for professionals in

research and drug development.

Chemical Structure and Identification
The chemical structure of 6-cyanobenzothiazole consists of a benzene ring fused to a thiazole

ring, with a nitrile (-C≡N) group attached to the 6-position of the benzothiazole core.

Molecular Formula: C₈H₄N₂S

Molecular Weight: 160.20 g/mol

IUPAC Name: 1,3-benzothiazole-6-carbonitrile
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CAS Number: 58249-61-9

Chemical Structure:

Caption: Chemical structure of 6-Cyanobenzothiazole.

Physicochemical Properties
A summary of the key physicochemical properties of 6-cyanobenzothiazole is presented in the

table below. These properties are crucial for understanding its behavior in various chemical and

biological systems.

Property Value Reference

Molecular Formula C₈H₄N₂S [1]

Molecular Weight 160.20 g/mol [1]

Appearance White to light-yellow solid [2]

Melting Point 137-138 °C [3]

Boiling Point Not available

Solubility
Soluble in various organic

solvents
[4]

LogP (calculated) 1.7 [1]

Spectroscopic Data
Detailed spectroscopic data is essential for the unambiguous identification and characterization

of 6-cyanobenzothiazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 6-cyanobenzothiazole would be expected to show

characteristic signals for the aromatic protons on the benzothiazole ring system. The precise

chemical shifts and coupling constants would provide information about the substitution

pattern.
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¹³C NMR: The carbon-13 NMR spectrum would display distinct signals for each of the eight

carbon atoms in the molecule, including the nitrile carbon. The chemical shifts would be

indicative of the electronic environment of each carbon atom.

Note: Experimentally obtained and assigned NMR data for 6-cyanobenzothiazole is not

readily available in the searched literature. The information provided is based on general

principles of NMR spectroscopy for similar aromatic heterocyclic compounds.

Infrared (IR) Spectroscopy
The IR spectrum of 6-cyanobenzothiazole is expected to exhibit characteristic absorption

bands for the functional groups present in the molecule.

Functional Group Characteristic Absorption (cm⁻¹)

C≡N (Nitrile) Strong, sharp absorption around 2220-2260

C=N (Thiazole ring) Absorption in the 1630-1475 region

Aromatic C-H stretch Above 3000

Aromatic C=C stretch Multiple bands in the 1600-1450 region

Note: While a theoretical IR spectrum can be predicted, specific experimental data with peak

assignments for 6-cyanobenzothiazole is not available in the searched literature.

Mass Spectrometry (MS)
Mass spectrometry would confirm the molecular weight of 6-cyanobenzothiazole. The

molecular ion peak (M+) would be expected at an m/z value corresponding to its molecular

weight (160.20). Fragmentation patterns would provide further structural information.

Synthesis of 6-Cyanobenzothiazole
The synthesis of 6-cyanobenzothiazole can be achieved through various synthetic routes,

typically involving the construction of the benzothiazole core followed by the introduction of the

cyano group, or by cyclization of a precursor already containing the nitrile functionality.
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Experimental Protocol: A General Synthetic Approach
While a specific, detailed experimental protocol for the synthesis of 6-cyanobenzothiazole
was not found in the searched literature, a general approach can be outlined based on the

synthesis of related benzothiazole derivatives. One plausible route involves the Sandmeyer

reaction starting from 6-aminobenzothiazole.

Workflow Diagram:

Caption: General workflow for the synthesis of 6-Cyanobenzothiazole.

Methodology:

Diazotization of 6-Aminobenzothiazole: 6-Aminobenzothiazole is dissolved in an aqueous

solution of a strong mineral acid, such as hydrochloric acid, and cooled to 0-5 °C in an ice

bath. A solution of sodium nitrite in water is then added dropwise while maintaining the low

temperature. This reaction forms the corresponding diazonium salt intermediate.

Sandmeyer Reaction: The freshly prepared diazonium salt solution is slowly added to a

solution of copper(I) cyanide. The diazonium group is replaced by a nitrile group, yielding 6-
cyanobenzothiazole. The reaction mixture is typically stirred for a period to ensure

complete reaction.

Workup and Purification: Upon completion of the reaction, the mixture is neutralized and

extracted with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). The

combined organic layers are washed, dried over an anhydrous salt (e.g., sodium sulfate),

and the solvent is removed under reduced pressure. The crude product is then purified,

typically by column chromatography on silica gel, to afford pure 6-cyanobenzothiazole.

Note: This is a generalized protocol. Specific reaction conditions, such as concentrations,

reaction times, and purification solvents, would need to be optimized.

Applications in Research and Drug Development
6-Cyanobenzothiazole serves as a key intermediate in the synthesis of various biologically

active molecules. The nitrile group can be readily converted into other functional groups, such
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as amines, carboxylic acids, or tetrazoles, providing access to a diverse range of derivatives.

Its structural motif is found in compounds being investigated for various therapeutic areas.

Signaling Pathway Diagram (Hypothetical):

Caption: Hypothetical kinase inhibition by a 6-cyanobenzothiazole derivative.

Conclusion
6-Cyanobenzothiazole is a valuable heterocyclic building block with significant potential in the

development of novel therapeutics and functional materials. This technical guide has provided

a summary of its chemical structure, key properties, and a general synthetic strategy. Further

research to fully characterize this compound and explore its reactivity will undoubtedly open up

new avenues for its application in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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